Cas no 866008-40-4 ((8E)-8-[(Benzyloxy)imino]-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0^{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one)

• Product Name: (8E)-8-[(Benzyloxy)imino]-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0^{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one
• CAS No: 866008-40-4
• MF: C₂₂H₁₈N₂O₂S₂
• MW: 406.520522594452
• CID: 5741773
• PubChem ID: 9633225
• Update Time: 2023-11-11

(8E)-8-[(Benzyloxy)imino]-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0^{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one Chemical and Physical Properties

Names and Identifiers

• (8E)-8-[(benzyloxy)imino]-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0^{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one
• 5H-Thieno[2',3':5,6][1,3]thiazocino[2,3-a]isoindole-4,11(6aH,13H)-dione, 4-[O-(phenylmethyl)oxime]
• AKOS005110800
• MS-2724
• 866008-40-4
• (8E)-8-phenylmethoxyimino-4,10-dithia-1-azatetracyclo[9.7.0.03,7.012,17]octadeca-3(7),5,12,14,16-pentaen-18-one
• 5H-thieno[2',3':5,6][1,3]thiazocino[2,3-a]isoindole-4,11(6aH,13H)-dione 4-(O-benzyloxime)
• (8E)-8-[(Benzyloxy)imino]-4,10-dithia-1-azatetracyclo[9.7.0.0^{3,7}.0^{12,17}]octadeca-3(7),5,12(17),13,15-pentaen-18-one

• Inchi： 1S/C22H18N2O2S2/c25-21-16-8-4-5-9-17(16)22-24(21)12-20-18(10-11-27-20)19(14-28-22)23-26-13-15-6-2-1-3-7-15/h1-11,22H,12-14H2/b23-19-
• InChI Key： ACWRPNRPQOFYQL-NMWGTECJSA-N
• SMILES： S1C/C(/C2C=CSC=2CN2C(C3C=CC=CC=3C12)=O)=N/OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 406.08097017g/mol
• Monoisotopic Mass: 406.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 627.9±65.0 °C(Predicted)
• pka: -1.91±0.20(Predicted)